(Z)-6-((3-methylbut-2-en-1-yl)oxy)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-(3-methylbut-2-enoxy)-2-[(4-nitrophenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C20H17NO5/c1-13(2)9-10-25-16-7-8-17-18(12-16)26-19(20(17)22)11-14-3-5-15(6-4-14)21(23)24/h3-9,11-12H,10H2,1-2H3/b19-11-
• InChI Key: QDMNSSUCJSLDIC-ODLFYWEKSA-N
• Canonical SMILES: CC(=CCOC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)[N+](=O)[O-])O2)C
• Isomeric SMILES: CC(=CCOC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)[N+](=O)[O-])/O2)C
• Molecular Formula: C20H17NO5
• Molecular Weight: 351.4 g/mol

Description

(Z)-6-((3-methylbut-2-en-1-yl)oxy)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one, also known as NBDF, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Interplay of Conformational and Chemical Transformations : A study investigated the photooxidation of aromatic azides, leading to various stable products through nitroso oxide intermediates. This research provides insights into the reaction mechanisms and potential applications in synthesizing complex molecules (Chainikova et al., 2017).

Vibrational and Electronic Absorption Spectra : The vibrational and electronic properties of similar benzofuran compounds have been studied, showcasing their potential in materials science for fluorescence applications and as probes due to their unique spectral properties (Veeraiah et al., 2012).

Antimicrobial and Antitumor Activities : Research on derivatives of benzofuran has demonstrated moderate antitumor and antimicrobial activities, suggesting potential applications in developing new therapeutic agents (Xia et al., 2011).

Microporous Anionic Metal-Organic Frameworks : A study on the assembly of metal-organic frameworks (MOFs) featuring benzofuran components has implications for materials science, particularly in luminescent probes and selective adsorption of dyes (Guo et al., 2017).

Nucleoside Transport Inhibition : Investigations into analogues of 4-nitrobenzylthioinosine, a nucleoside transport inhibitor, have led to insights into the design of compounds with lower polarity and potential applications in drug development (Tromp et al., 2004).